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Compound of Interest

Compound Name: 2-Methylbenzoate

Cat. No.: B1238997 Get Quote

An In-depth Technical Guide to Methyl 2-Methylbenzoate

This technical guide provides a comprehensive overview of Methyl 2-methylbenzoate, also

known as Methyl o-toluate, tailored for researchers, scientists, and professionals in drug

development. It covers its chemical and physical properties, spectroscopic data, detailed

experimental protocols for its synthesis, and insights into its biological activities.

Core Compound Identification
Methyl 2-methylbenzoate is an organic compound, specifically the methyl ester of 2-

methylbenzoic acid.

Identifier Value

CAS Number 89-71-4[1][2][3]

Molecular Formula C₉H₁₀O₂[3]

Molecular Weight 150.17 g/mol [1][2]

Synonyms
Methyl o-toluate, o-Toluic acid methyl ester, 2-

Methylbenzoic acid methyl ester[3]

Physicochemical and Spectroscopic Data
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The properties of Methyl 2-methylbenzoate are summarized below, providing essential data

for its handling, characterization, and use in experimental settings.

Physicochemical Properties
Property Value

Appearance Colorless liquid[4]

Form Liquid[1][2]

Density 1.073 g/mL at 25 °C[1][2]

Boiling Point 207-208 °C[1][5]

Refractive Index n20/D 1.519[1][2]

Flash Point 82 °C (179.6 °F) - closed cup[2]

Solubility Insoluble in water[4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Methyl 2-
methylbenzoate.

Spectrum Type Key Data Points

¹H NMR Spectral data available.[6]

Mass Spectrometry

Electron Ionization (EI) mass spectrum data is

available, providing a distinct fragmentation

pattern for identification.[3]

Infrared (IR) Spectroscopy

Vapor phase IR spectrum is available.[1] Key

absorptions include the characteristic C=O

stretching vibration of the ester group.

Experimental Protocols
Detailed methodologies for the synthesis of Methyl 2-methylbenzoate are provided below. The

most common laboratory method is the Fischer esterification of 2-methylbenzoic acid.
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Protocol 1: Synthesis of Methyl 2-Methylbenzoate via
Fischer Esterification
This protocol describes the synthesis of Methyl 2-methylbenzoate from 2-methylbenzoic acid

and methanol using a strong acid catalyst.

Materials:

2-methylbenzoic acid

Methanol (reagent grade)

Concentrated Sulfuric Acid (H₂SO₄)

Diethyl ether

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (NaCl) solution (brine)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus

Procedure:

To a round-bottom flask, add 2-methylbenzoic acid and an excess of methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the

flask in an ice bath.

Add boiling chips and assemble a reflux condenser. Heat the mixture to reflux for 1-2 hours.

[7]

After reflux, allow the mixture to cool to room temperature.

Transfer the cooled mixture to a separatory funnel. Add diethyl ether to extract the product

and then add water to wash the mixture.
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Separate the aqueous layer. Wash the organic layer sequentially with 5% sodium

bicarbonate solution (to neutralize any remaining acid), water, and finally with brine.[7]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent (diethyl ether and excess

methanol) by rotary evaporation or simple distillation.

The resulting crude product can be further purified by fractional distillation to yield pure

Methyl 2-methylbenzoate.

// Nodes Reactants [label="1. Reactants\n2-Methylbenzoic Acid\nMethanol\nConc. H₂SO₄",

fillcolor="#F1F3F4", fontcolor="#202124"]; Reflux [label="2. Reaction\nHeat under reflux for 1-2

hours", fillcolor="#F1F3F4", fontcolor="#202124"]; Workup [label="3. Work-up\nExtraction with

Ether\nNaHCO₃ Wash\nWater Wash\nBrine Wash", fillcolor="#F1F3F4", fontcolor="#202124"];

Drying [label="4. Drying\nDry organic layer with Na₂SO₄", fillcolor="#F1F3F4",

fontcolor="#202124"]; Purification [label="5. Purification\nSolvent removal

(Rotovap)\nFractional Distillation", fillcolor="#F1F3F4", fontcolor="#202124"]; Product

[label="Pure Methyl 2-Methylbenzoate", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges Reactants -> Reflux; Reflux -> Workup; Workup -> Drying; Drying -> Purification;

Purification -> Product; }

Caption: Fischer Esterification workflow for Methyl 2-methylbenzoate synthesis.

Biological Activity and Metabolism
While extensive research on the specific biological activities of Methyl 2-methylbenzoate is

limited, studies on the parent compound, methyl benzoate, provide significant insights.

Insecticidal and Repellent Properties
Methyl benzoate has been identified as a promising and environmentally friendly insecticide

with multiple modes of action.[8] It functions as a contact toxicant, fumigant, ovicidal agent,

oviposition deterrent, and repellent against a variety of agricultural and urban insect pests.[8][9]

One identified mechanism of action is the inhibition of the enzyme acetylcholinesterase (AChE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.bartleby.com/essay/Synthesis-Of-Methyl-Benzoate-Lab-Report-67EDB4B87F4C0B8D
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.researchgate.net/publication/359097447_Methyl_Benzoate_as_a_Promising_Environmentally_Safe_Insecticide_Current_Status_and_Future_Perspectives
https://www.researchgate.net/publication/359097447_Methyl_Benzoate_as_a_Promising_Environmentally_Safe_Insecticide_Current_Status_and_Future_Perspectives
https://www.mdpi.com/2077-0472/12/3/378
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


in insects.[10] AChE is critical for the termination of nerve impulses in the synaptic cleft. Its

inhibition leads to an accumulation of the neurotransmitter acetylcholine, causing continuous

nerve stimulation, paralysis, and eventual death of the insect.

Methyl Benzoate

AChE

Inhibits

Click to download full resolution via product page

Caption: Inhibition of Acetylcholinesterase (AChE) by Methyl Benzoate.

Microbial Metabolism
The metabolism of benzoates has been studied in microorganisms. In Pseudomonas arvilla mt-

2, a bacterium capable of growing on benzoate, 3-methylbenzoate, and 4-methylbenzoate, it

was found that 2-methylbenzoate (o-toluate) is not metabolized.[11] This is because 2-
methylbenzoate is neither a substrate for the benzoate oxidase system nor an inducer of the

meta-cleavage pathway enzymes in this organism.[11] This highlights the steric hindrance

imposed by the ortho-methyl group, which prevents the enzymatic machinery from processing

the molecule.

// Nodes for substrates Benzoate [label="Benzoate", fillcolor="#FFFFFF", fontcolor="#202124"];

m_Toluate [label="3-Methylbenzoate", fillcolor="#FFFFFF", fontcolor="#202124"]; p_Toluate

[label="4-Methylbenzoate", fillcolor="#FFFFFF", fontcolor="#202124"]; o_Toluate [label="2-
Methylbenzoate", fillcolor="#F1F3F4", fontcolor="#202124"];

// Node for the metabolic pathway Pathway [label="meta-Cleavage Pathway", shape=ellipse,

fillcolor="#4285F4", fontcolor="#FFFFFF"]; No_Metabolism [label="No Metabolism",

shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Benzoate -> Pathway [label="Metabolized", color="#34A853"]; m_Toluate -> Pathway

[label="Metabolized", color="#34A853"]; p_Toluate -> Pathway [label="Metabolized",
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color="#34A853"]; o_Toluate -> No_Metabolism [label="Not a substrate", color="#EA4335"]; }

Caption: Differential metabolism of benzoate isomers by P. arvilla mt-2.

Safety Information
Methyl 2-methylbenzoate is classified as an irritant.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[2]

Personal Protective Equipment: Should be handled with appropriate personal protective

equipment, including safety glasses, gloves, and a lab coat. Work should be conducted in a

well-ventilated area or a fume hood.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dev.spectrabase.com [dev.spectrabase.com]

2. 邻甲基苯甲酸甲酯 99% | Sigma-Aldrich [sigmaaldrich.com]

3. Benzoic acid, 2-methyl-, methyl ester [webbook.nist.gov]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

5. The metabolism of benzoate and methylbenzoates via the meta-cleavage pathway by
Pseudomonas arvilla mt-2 - PubMed [pubmed.ncbi.nlm.nih.gov]

6. spectrabase.com [spectrabase.com]

7. bartleby.com [bartleby.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1238997?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/259985
https://www.sigmaaldrich.com/TW/zh/product/aldrich/259985
https://www.sigmaaldrich.com/TW/zh/product/aldrich/259985
https://www.benchchem.com/product/b1238997?utm_src=pdf-custom-synthesis
https://dev.spectrabase.com/spectrum/DJ47G6AP3GD
https://www.sigmaaldrich.com/TW/zh/product/aldrich/259985
https://webbook.nist.gov/cgi/cbook.cgi?ID=C89714&Mask=200
https://uomustansiriyah.edu.iq/media/lectures/4/4_2019_09_25!11_22_28_PM.pdf
https://pubmed.ncbi.nlm.nih.gov/4342906/
https://pubmed.ncbi.nlm.nih.gov/4342906/
https://spectrabase.com/spectrum/26geamZxT5F
https://www.bartleby.com/essay/Synthesis-Of-Methyl-Benzoate-Lab-Report-67EDB4B87F4C0B8D
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. researchgate.net [researchgate.net]

9. Methyl Benzoate as a Promising, Environmentally Safe Insecticide: Current Status and
Future Perspectives | MDPI [mdpi.com]

10. Effects of Sublethal Doses of Methyl Benzoate on the Life History Traits and
Acetylcholinesterase (AChE) Activity of Aphis gossypii | MDPI [mdpi.com]

11. (Open Access) The Metabolism of Benzoate and Methylbenzoates via the meta‐
Cleavage Pathway by Pseudomonas arvilla mt‐2 (1972) | Keith Murray | 136 Citations
[scispace.com]

To cite this document: BenchChem. [2-Methylbenzoate CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1238997#2-methylbenzoate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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